Cas no 2229489-94-3 (tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate
• CAS No: 2229489-94-3
• MF: C₁₄H₂₆F₂N₂O₂
• MW: 292.365251064301
• CID: 6423476
• PubChem ID: 165721872
• Update Time: 2025-07-15

tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate
• EN300-1882520
• 2229489-94-3

• Inchi： 1S/C14H26F2N2O2/c1-13(2,3)20-12(19)18-7-5-6-10(9-18)8-14(4,17)11(15)16/h10-11H,5-9,17H2,1-4H3
• InChI Key： ZCOBHRFSQDVXFR-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1CN(C(=O)OC(C)(C)C)CCC1)N)F

Computed Properties

• Exact Mass: 292.19623440g/mol
• Monoisotopic Mass: 292.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate

Introduction to tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate (CAS No. 2229489-94-3)

tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate (CAS No. 2229489-94-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperidine derivative, is characterized by its unique structural features, including a tert-butyl group, a piperidine ring, and a difluoromethylated amino substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the bioavailability and pharmacokinetic properties of the molecule. The piperidine ring is a common scaffold in many biologically active compounds due to its ability to form hydrogen bonds and its flexibility in binding to various protein targets. The difluoromethylated amino substituent introduces additional complexity and specificity, potentially enhancing the compound's affinity for specific receptors or enzymes.

Recent studies have explored the potential of tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has shown promising results in modulating the activity of certain neurotransmitters, such as dopamine and serotonin, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate to dopamine receptors. The results indicated that the compound exhibits high selectivity for D₂ receptors over D₁ receptors, suggesting its potential as a novel D₂ receptor antagonist. This selectivity is crucial for minimizing side effects associated with non-selective receptor modulation.

Beyond its potential in neurological disorders, tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate has also been evaluated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair.

The synthesis of tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a difluoromethylated amino acid with a piperidine derivative followed by tert-butylation to introduce the tert-butyl group. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of this process.

In addition to its therapeutic potential, tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate has been studied for its utility as a research tool. Its unique structural features make it an excellent ligand for probing protein-protein interactions and studying receptor dynamics. Researchers have utilized this compound in binding assays and functional studies to gain insights into the mechanisms underlying various biological processes.

The safety profile of tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl 3-(2-amino-3,3-difluoro-2-methylpropyl)piperidine-1-carboxylate (CAS No. 2229489-94-3) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available from clinical trials and further studies, this compound may prove to be a valuable addition to the arsenal of treatments for neurological disorders and inflammatory diseases.